Cas no 2229577-92-6 (4-(1-amino-3,3-difluorocyclobutyl)-2-bromophenol)

• Product Name: 4-(1-amino-3,3-difluorocyclobutyl)-2-bromophenol
• CAS No: 2229577-92-6
• MF: C₁₀H₁₀BrF₂NO
• MW: 278.093308925629
• CID: 6074136
• PubChem ID: 165693637
• Update Time: 2025-05-28

4-(1-amino-3,3-difluorocyclobutyl)-2-bromophenol Chemical and Physical Properties

Names and Identifiers

• 4-(1-amino-3,3-difluorocyclobutyl)-2-bromophenol
• 2229577-92-6
• EN300-1949526

• Inchi： 1S/C10H10BrF2NO/c11-7-3-6(1-2-8(7)15)9(14)4-10(12,13)5-9/h1-3,15H,4-5,14H2
• InChI Key： PYVNGKGCHMOCGM-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C1(CC(C1)(F)F)N)O

Computed Properties

• Exact Mass: 276.99138g/mol
• Monoisotopic Mass: 276.99138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-(1-amino-3,3-difluorocyclobutyl)-2-bromophenol

Comprehensive Overview of 4-(1-amino-3,3-difluorocyclobutyl)-2-bromophenol (CAS No. 2229577-92-6)

4-(1-amino-3,3-difluorocyclobutyl)-2-bromophenol (CAS No. 2229577-92-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a difluorocyclobutyl moiety with a bromophenol group, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a building block for kinase inhibitors and GPCR-targeted therapies, aligning with current trends in precision medicine.

The compound's CAS number 2229577-92-6 serves as a critical identifier in regulatory and commercial databases, ensuring traceability in supply chains. Its amino-difluorocyclobutyl segment is notable for enhancing metabolic stability—a hot topic in medicinal chemistry, as evidenced by frequent searches for "fluorine in drug design" and "improving drug half-life." Meanwhile, the bromophenol component offers reactivity for cross-coupling reactions, a technique widely discussed in forums on C-H activation and palladium catalysis.

In the context of sustainability, 4-(1-amino-3,3-difluorocyclobutyl)-2-bromophenol aligns with the growing demand for green chemistry solutions. Its synthesis often involves atom-economical methods, reducing waste generation—a priority for industries addressing ESG (Environmental, Social, and Governance) criteria. This resonates with frequent queries like "eco-friendly synthetic routes" and "biodegradable intermediates," reflecting broader societal shifts toward sustainable science.

From a technical perspective, the compound's X-ray crystallography data and NMR spectra (common search terms among chemists) reveal conformational rigidity due to the difluorocyclobutyl ring, which may contribute to selective target binding—a key consideration in fragment-based drug discovery. Such properties make it relevant to discussions on "3D molecular complexity" and "scaffold hopping," topics trending in AI-driven drug design platforms.

Market analysts highlight rising interest in CAS 2229577-92-6 from contract research organizations (CROs), particularly for high-throughput screening libraries. The compound's LogP and PSA (polar surface area) values—frequently searched parameters—suggest balanced lipophilicity, addressing another industry pain point: optimizing blood-brain barrier permeability. These attributes position it as a candidate for CNS drug development, a field experiencing rapid growth due to neurodegenerative disease research.

In summary, 4-(1-amino-3,3-difluorocyclobutyl)-2-bromophenol exemplifies the convergence of structural innovation and practical applicability. Its dual functionality—combining halogenated aromatics with alicyclic fluorination—caters to both traditional synthetic challenges and modern computational chemistry demands, making it a compelling subject for academic and industrial R&D alike.